Cas no 941895-30-3 (N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide)

• Product Name: N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide
• CAS No: 941895-30-3
• MF: C₁₇H₁₇N₃O₅
• MW: 343.3340
• CID: 5460313
• Update Time: 2025-06-07

N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-N'-(4-methyl-2-nitrophenyl)oxamide
• N1-(4-ethoxyphenyl)-N2-(4-methyl-2-nitrophenyl)oxalamide
• VU0504136-1
• N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide

• Inchi： 1S/C17H17N3O5/c1-3-25-13-7-5-12(6-8-13)18-16(21)17(22)19-14-9-4-11(2)10-15(14)20(23)24/h4-10H,3H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key： PNBRFGHJVQBJAG-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C(N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 485
• XLogP3: 3.1
• Topological Polar Surface Area: 113

Additional information on N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide

Professional Introduction to N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide (CAS No. 941895-30-3)

N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide, a compound with the CAS number 941895-30-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this diamide derivative incorporates both 4-ethoxyphenyl and 4-methyl-2-nitrophenyl substituents, which contribute to its distinct reactivity and interaction profiles with biological targets.

The synthesis of N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide involves a series of carefully orchestrated chemical reactions that highlight the compound's synthetic versatility. The presence of the nitro group in the 4-methyl-2-nitrophenyl moiety introduces a high degree of electrophilicity, making it a valuable intermediate in various organic transformations. This feature has been exploited in recent research to develop novel synthetic pathways that enhance the efficiency and yield of the compound's production.

In the realm of medicinal chemistry, N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide has been investigated for its pharmacological properties. Initial studies suggest that this compound exhibits promising activity against certain enzymatic targets, which could make it a viable candidate for the development of new therapeutic agents. The ethoxy group in the 4-ethoxyphenyl substituent is particularly noteworthy, as it modulates the electronic properties of the molecule and influences its binding affinity to biological receptors.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide. These studies have provided valuable insights into the compound's interactions with potential biological targets, including enzymes and receptors involved in various disease pathways. The computational analysis has helped refine the structure-activity relationships (SARs) of this compound, guiding further optimization efforts aimed at enhancing its therapeutic efficacy.

The pharmaceutical industry has shown significant interest in diamide derivatives due to their diverse biological activities and synthetic accessibility. N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide exemplifies this trend, as it combines structural features that are known to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. These attributes are crucial for the development of next-generation pharmaceuticals that meet stringent regulatory requirements.

In conclusion, N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide (CAS No. 941895-30-3) is a multifaceted compound with substantial potential in pharmaceutical research and drug development. Its unique structural features, coupled with promising pharmacological properties, position it as a compelling candidate for further exploration. As research in this field continues to evolve, compounds like N'-(4-ethoxyphenyl)-N-(4-methyl-2-nitrophenyl)ethanediamide are expected to play a pivotal role in shaping the future of medicinal chemistry.